Cas no 1342194-31-3 ((5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol)

• Product Name: (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol
• CAS No: 1342194-31-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5159160
• PubChem ID: 64592771
• Update Time: 2025-05-25

(5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-{[(4-methoxybutyl)amino]methyl}furan-2-yl)methanol
• (5-(((4-Methoxybutyl)amino)methyl)furan-2-yl)methanol
• 2-Furanmethanol, 5-[[(4-methoxybutyl)amino]methyl]-
• (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol

• Inchi： 1S/C11H19NO3/c1-14-7-3-2-6-12-8-10-4-5-11(9-13)15-10/h4-5,12-13H,2-3,6-9H2,1H3
• InChI Key： WBQAGLBPQAMJPJ-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CNCCCCOC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 155
• XLogP3: 0.1
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol

(5-{(4-Methoxybutyl)Aminomethyl}Furan-2-Yl)Methanol: A Comprehensive Overview

The compound (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol (CAS No. 1342194-31-3) is a structurally complex organic molecule that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a furan ring system, which is known for its aromaticity and versatility in chemical reactions.

The molecular structure of (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol consists of a furan ring substituted at the 5-position with an aminomethyl group, which itself is connected to a 4-methoxybutyl chain. This substitution pattern introduces a degree of steric hindrance and electronic effects that can influence the compound's reactivity and stability. The presence of the methoxy group (-OCH3) on the butyl chain adds further complexity, potentially enhancing solubility or bioavailability depending on the application.

Recent studies have explored the potential of (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol in drug delivery systems. Its unique structure allows for the conjugation of bioactive molecules, making it a promising candidate for targeted drug delivery. Researchers have also investigated its role as a precursor in the synthesis of more complex molecules, leveraging its reactivity to form stable bonds with other functional groups.

In terms of synthesis, (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research and industrial applications.

The compound's stability under different conditions has been a subject of interest. Studies indicate that (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol exhibits good thermal stability up to moderate temperatures, making it suitable for processes that require heat treatment. However, its sensitivity to strong oxidizing agents necessitates careful handling during storage and use.

From an environmental perspective, the biodegradability of (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol has been assessed in recent eco-toxicological studies. These studies suggest that the compound undergoes gradual degradation under aerobic conditions, with microbial activity playing a significant role in its breakdown.

In conclusion, (5-{(4-methoxybutyl)aminomethyl}furan-2-yl)methanol (CAS No. 1342194-31-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, reactivity, and stability make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and environmental chemistry.